Cas no 120388-69-4 (Benzo[a]pyrene,3-nitroso- (9CI))

Benzo[a]pyrene,3-nitroso- (9CI) structure
120388-69-4 structure
Product Name:Benzo[a]pyrene,3-nitroso- (9CI)
CAS No:120388-69-4
MF:C20H11NO
MW:281.307444810867
CID:196360
PubChem ID:147483
Update Time:2025-04-19

Benzo[a]pyrene,3-nitroso- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene,3-nitroso- (9CI)
    • 3-nitrosobenzo[a]pyrene
    • 3-Nitrosobenzo[pqr]tetraphene
    • benzo[a]pyrene, 3-nitroso-
    • 120388-69-4
    • Benzo(a)pyrene, 3-nitroso-
    • KP3K4FJM2M
    • 3-Nitrosobenzo(a)pyrene
    • CCRIS 2860
    • DTXSID00152836
    • Inchi: 1S/C20H11NO/c22-21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11H
    • InChI Key: IRIRZXBJGMURSX-UHFFFAOYSA-N
    • SMILES: O=NC1C=CC2=CC=C3C4C=CC=CC=4C=C4C=CC=1C2=C34

Computed Properties

  • Exact Mass: 281.08413
  • Monoisotopic Mass: 281.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43

Benzo[a]pyrene,3-nitroso- (9CI) Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk